![molecular formula C7H5BrCl2 B1273145 3-Bromo-2,4-dichlorotoluene CAS No. 206559-41-3](/img/structure/B1273145.png)
3-Bromo-2,4-dichlorotoluene
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Overview
Description
3-Bromo-2,4-dichlorotoluene (3-Br-2,4-DCT) is an organic compound that is commonly used in the synthesis of other compounds. It is a colorless liquid that has a sweet smell and is often used as a solvent in the manufacturing of other chemicals. 3-Br-2,4-DCT is also used in laboratory experiments, as it is a good starting material for organic reactions. This compound has a wide range of applications, including in the production of dyes, pharmaceuticals, and pesticides.
Scientific Research Applications
Synthesis and Organic Chemistry
- Synthesis of Organic Intermediates : 3-Bromo-2,4-dichlorotoluene is used in the synthesis of various organic compounds. For instance, the ammoxidation of 2,4-dichlorotoluene (a related compound) is a key process to produce 2,4-dichlorobenzonitrile, an important intermediate in organic synthesis (Chi et al., 1999).
- Development of Chemical Synthesis Methods : Research has focused on developing efficient methods for synthesizing related compounds like 4-Bromo-2-chlorotoluene (Xue Xu, 2006).
Physical Chemistry and Molecular Dynamics
- Study of Molecular Dynamics : The molecular dynamics of dichlorotoluenes, which include compounds like 2,4-dichlorotoluene, have been explored to understand their behavior in various conditions, such as in the presence of electromagnetic fields (Sorriso, 1984).
Environmental and Biological Research
- Investigation of Dehalogenation Reactions : The study of enzymatic dehalogenation reactions, which includes compounds like 3-bromoacrylate, a structural analog to this compound, helps in understanding the biodegradation of halogenated compounds (Wang et al., 2003).
Spectroscopic Analysis
- Vibrational Spectroscopy Studies : Research in vibrational spectroscopy has been conducted on related compounds like 2-bromo-4-chlorotoluene to understand their molecular structure and behavior (Arunagiri et al., 2011).
Catalyst and Chemical Reactions
- Use in Catalyzed Chemical Reactions : The compound's analogs are used in studies to improve chlorination processes and to investigate the efficiency of different catalysts (Singh et al., 1997).
Safety and Hazards
3-Bromo-2,4-dichlorotoluene may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . It is recommended to avoid breathing its dust, fume, gas, mist, vapours, or spray. Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn. It should be used only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
2-bromo-1,3-dichloro-4-methylbenzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrCl2/c1-4-2-3-5(9)6(8)7(4)10/h2-3H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBWPADILUQENLH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)Cl)Br)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrCl2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40370794 |
Source
|
Record name | 3-Bromo-2,4-dichlorotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40370794 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.92 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
206559-41-3 |
Source
|
Record name | 2-Bromo-1,3-dichloro-4-methylbenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=206559-41-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Bromo-2,4-dichlorotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40370794 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 206559-41-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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